Cas no 478806-77-8 (n-hydroxy-n'-isopropylguanidie)

• Product Name: n-hydroxy-n'-isopropylguanidie
• CAS No: 478806-77-8
• MF: C₄H₁₁N₃O
• MW: 117.149640321732
• CID: 931530
• PubChem ID: 447029
• Update Time: 2025-04-19

n-hydroxy-n'-isopropylguanidie Chemical and Physical Properties

Names and Identifiers

• n-hydroxy-n'-isopropylguanidie
• DB02143
• CHEMBL72434
• 1-hydroxy-2-isopropylguanidine
• SCHEMBL26379944
• AKOS017475215
• NS00070898
• SCHEMBL564061
• IHG
• Q27093206
• 1-hydroxy-3-(1-methylethyl)guanidine
• 478806-77-8
• 1-hydroxy-2-propan-2-ylguanidine
• SCHEMBL20817076
• 1-hydroxy-3-isopropylguanidine
• N-ISOPROPYL-N'-HYDROXYGUANIDINE
• (E)-2-hydroxy-1-isopropylguanidine
• SCHEMBL15424726

• Inchi： 1S/C4H11N3O/c1-3(2)6-4(5)7-8/h3,8H,1-2H3,(H3,5,6,7)
• InChI Key： OITVEDMMUMUWTL-UHFFFAOYSA-N
• SMILES： ON/C(/N)=N/C(C)C

Computed Properties

• Exact Mass: 117.09000
• Monoisotopic Mass: 117.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• PSA: 70.64000
• LogP: 0.77950